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Compound of Interest

Compound Name: Carmichaenine D

Cat. No.: B15589854

For the attention of researchers, scientists, and professionals in drug development, this
document provides a comprehensive technical guide on Carmichaenine D, a diterpenoid
alkaloid.

Core Data Presentation

This section summarizes the fundamental physicochemical properties of Carmichaenine D.

Property Value Source

CAS Number 2065228-62-6 Alfa Chemistry
Molecular Weight 513.63 g/mol Alfa Chemistry
Molecular Formula C29H39NO7 Alfa Chemistry

Introduction to Carmichaenine D and Related
Diterpenoid Alkaloids

Carmichaenine D is a C19-diterpenoid alkaloid, a class of natural products predominantly
found in plants of the Aconitum and Delphinium genera. While specific research on
Carmichaenine D is limited, the broader family of diterpenoid alkaloids from Aconitum species
is known for a wide range of pharmacological activities. These compounds have been
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traditionally used in various forms of medicine and are the subject of ongoing scientific
investigation for their therapeutic potential.

The biological activities associated with diterpenoid alkaloids are diverse and include anti-
inflammatory, analgesic, and antitumor effects. The mechanisms underlying these activities
often involve the modulation of key cellular signaling pathways. Given its structural similarity to
other pharmacologically active diterpenoid alkaloids, it is plausible that Carmichaenine D may
exhibit similar biological properties.

Potential Signhaling Pathway Involvement

Based on studies of related diterpenoid alkaloids from Aconitum carmichaelii, the Mitogen-
Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-kB) signaling pathways are
likely targets. These pathways are central to the regulation of inflammation and cell survival.
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 To cite this document: BenchChem. [Carmichaenine D: A Technical Overview for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15589854#carmichaenine-d-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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